Cas no 2090096-54-9 (2-cyano-2-(pyridin-2-yl)propanedioic acid)

• Product Name: 2-cyano-2-(pyridin-2-yl)propanedioic acid
• CAS No: 2090096-54-9
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 5248093
• Update Time: 2025-05-19

2-cyano-2-(pyridin-2-yl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-cyano-2-(2-pyridinyl)-
• 2-cyano-2-(pyridin-2-yl)propanedioic acid

• Inchi： 1S/C9H6N2O4/c10-5-9(7(12)13,8(14)15)6-3-1-2-4-11-6/h1-4H,(H,12,13)(H,14,15)
• InChI Key： HZEPNSFLVQQTGA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C#N)(C1=NC=CC=C1)C(O)=O

Additional information on 2-cyano-2-(pyridin-2-yl)propanedioic acid

Exploring the Properties and Applications of 2-Cyano-2-(pyridin-2-yl)propanedioic Acid (CAS No. 2090096-54-9)

2-Cyano-2-(pyridin-2-yl)propanedioic acid (CAS No. 2090096-54-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound, characterized by its unique cyano and pyridine functional groups, serves as a versatile building block for the synthesis of complex molecules. Its molecular structure, which combines a propanedioic acid backbone with a pyridinyl substituent, makes it an intriguing subject for researchers exploring novel heterocyclic compounds and multifunctional intermediates.

In recent years, the demand for 2-cyano-2-(pyridin-2-yl)propanedioic acid has surged due to its potential applications in drug discovery and pharmaceutical development. The compound's ability to act as a precursor for bioactive molecules has made it a focal point for studies targeting enzyme inhibitors and receptor modulators. For instance, its pyridine moiety is often leveraged in the design of metal-chelating agents, which are critical in developing therapeutics for neurodegenerative diseases. Additionally, the cyano group enhances its reactivity, enabling its use in click chemistry and other modern synthetic methodologies.

From a materials science perspective, 2-cyano-2-(pyridin-2-yl)propanedioic acid is valued for its role in designing functional polymers and coordination complexes. Its chelating properties make it suitable for creating luminescent materials and catalysts, which are essential for advancements in renewable energy and sustainable chemistry. Researchers are also investigating its potential in carbon capture technologies, where its carboxylic acid groups could facilitate the binding of CO₂ molecules.

The synthesis of 2-cyano-2-(pyridin-2-yl)propanedioic acid typically involves multistep organic reactions, including Knoevenagel condensation and nucleophilic substitution. These processes highlight the compound's relevance in green chemistry initiatives, as scientists strive to optimize its production with minimal environmental impact. Moreover, its stability under various conditions makes it a reliable candidate for high-throughput screening and combinatorial chemistry.

As the scientific community continues to explore 2-cyano-2-(pyridin-2-yl)propanedioic acid, questions about its scalability, toxicity profile, and derivative applications remain at the forefront. Online searches often include queries like "how to synthesize 2-cyano-2-(pyridin-2-yl)propanedioic acid" or "uses of pyridine derivatives in medicine," reflecting the compound's growing relevance. By addressing these topics, this article aims to provide a comprehensive yet accessible overview of this promising chemical entity.

In conclusion, 2-cyano-2-(pyridin-2-yl)propanedioic acid (CAS No. 2090096-54-9) represents a fascinating intersection of organic synthesis, pharmaceutical research, and materials innovation. Its multifaceted applications underscore its importance in contemporary science, making it a compound worth watching in the coming years. Whether you're a chemist, a researcher, or an industry professional, understanding its properties and potential can open doors to groundbreaking discoveries.